Cas no 5147-16-0 (Phenol,2,4,5-trichloro-, 1-propanoate)
5147-16-0 structure
Product Name:Phenol,2,4,5-trichloro-, 1-propanoate
CAS No:5147-16-0
MF:C9H7Cl3O2
MW:253.50968003273
CID:382869
PubChem ID:221435
Update Time:2025-04-19
Phenol,2,4,5-trichloro-, 1-propanoate Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,4,5-trichloro-, 1-propanoate
- (2,4,5-trichlorophenyl) propanoate
- 2,4,5-trichlorophenyl propanoate
- AC1L5A9A
- AC1Q3MMG
- AR-1D2953
- CTK4J4298
- NSC6008
- NSC-6008
- SureCN1876749
- DTXSID70278092
- 5147-16-0
- SCHEMBL1876749
-
- Inchi: 1S/C9H7Cl3O2/c1-2-9(13)14-8-4-6(11)5(10)3-7(8)12/h3-4H,2H2,1H3
- InChI Key: BUNPMPBRNKOVHQ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1OC(CC)=O)Cl)Cl
Computed Properties
- Exact Mass: 251.95131
- Monoisotopic Mass: 251.951163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 3.96220
Phenol,2,4,5-trichloro-, 1-propanoate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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